Frondosin A

• Molecular Formula: C21H28O2
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 2-[(5S,7S)-1,1,7-trimethyl-6-methylidene-3,4,5,7,8,9-hexahydro-2H-benzo[7]annulen-5-yl]benzene-1,4-diol
• InChI: InChI=1S/C21H28O2/c1-13-7-9-18-16(6-5-11-21(18,3)4)20(14(13)2)17-12-15(22)8-10-19(17)23/h8,10,12-13,20,22-23H,2,5-7,9,11H2,1,3-4H3/t13-,20-/m0/s1
• InChI Key: MISNKONIRLZVLE-RBZFPXEDSA-N
• Isomeric SMILES: C[C@H]1CCC2=C(CCCC2(C)C)[C@H](C1=C)C3=C(C=CC(=C3)O)O
• Canonical SMILES: CC1CCC2=C(CCCC2(C)C)C(C1=C)C3=C(C=CC(=C3)O)O
• Synonyms: frondosin A

Description

Frondosin A is a natural product found in Dysidea frondosa and Euryspongia with data available.

Scientific Research Applications

Synthesis and Chemical Structure

Frondosin A and its variants, such as Frondosin B, are part of a family of marine sesquiterpenes exhibiting notable biological activities, including potential anti-inflammatory, anticancer, and HIV therapy applications. Their synthesis, often involving complex chemical processes, has been a subject of significant research. For instance, Frondosin B's synthesis involves an enantioselective conjugate addition process, highlighting the compound's intricate stereochemistry (Reiter et al., 2010). Similarly, Masters and Flynn (2008) focused on synthesizing the polycyclic scaffold of Frondosin D, underlining the synthetic challenges posed by these compounds (Masters & Flynn, 2008).

Biological Activity and Potential Therapeutic Uses

Frondosins have shown promise in various therapeutic applications. For example, their ability to inhibit interleukin-8 receptors and protein kinase C suggests potential anti-inflammatory and antitumor properties. The first synthesis of (+)-Frondosin A, as achieved by Trost, Hu, and Horne (2007), opened up possibilities for its application in these areas, with the synthesis itself revealing the absolute configuration of (+)-Frondosin A (Trost, Hu, & Horne, 2007). Patil et al. (1997) also identified the frondosins as inhibitors of interleukin-8 receptors and protein kinase C, further supporting their potential medicinal value (Patil et al., 1997).

Anti-Cancer Properties

Frondoside A, in particular, has been extensively studied for its anti-cancer effects. For example, Attoub et al. (2013) demonstrated its suppressive effects on lung cancer survival, tumor growth, angiogenesis, invasion, and metastasis, positioning it as a novel therapeutic agent for lung cancer (Attoub et al., 2013). This is further corroborated by research indicating its efficacy against breast cancer cells, as shown by Al Marzouqi et al. (2011), who found that Frondoside A inhibited the growth and metastasis of breast cancer cell xenografts in mice (Al Marzouqi et al., 2011).

Immunomodulatory Effects

Frondoside A also exhibits significant immunomodulatory properties. Aminin et al. (2008) noted its capability to stimulate lysosomal activity and enhance macrophage phagocytosis, indicating its potential in bolstering cell-based immunity (Aminin et al., 2008).